Cas no 2229668-88-4 (3-(2,2-dimethylthiolan-3-yl)prop-2-enal)

• Product Name: 3-(2,2-dimethylthiolan-3-yl)prop-2-enal
• CAS No: 2229668-88-4
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 6005137
• PubChem ID: 165605599
• Update Time: 2025-10-23

3-(2,2-dimethylthiolan-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylthiolan-3-yl)prop-2-enal
• 2229668-88-4
• EN300-1726496

• Inchi： 1S/C9H14OS/c1-9(2)8(4-3-6-10)5-7-11-9/h3-4,6,8H,5,7H2,1-2H3/b4-3+
• InChI Key： NGHLZPPHTVCDSF-ONEGZZNKSA-N
• SMILES： S1CCC(/C=C/C=O)C1(C)C

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(2,2-dimethylthiolan-3-yl)prop-2-enal

3-(2,2-Dimethylthiolan-3-yl)prop-2-enal: A Comprehensive Overview

The compound with CAS No. 2229668-88-4, commonly referred to as 3-(2,2-dimethylthiolan-3-yl)prop-2-enal, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiolane ring with an aldehyde group, making it a valuable subject for both academic research and industrial applications.

3-(2,2-Dimethylthiolan-3-yl)prop-2-enal is structurally distinct due to its thiolane moiety, a five-membered ring containing sulfur. The thiolane ring is substituted with two methyl groups at the 2-position and an aldehyde group at the 3-position. This arrangement imparts the molecule with unique chemical properties, including reactivity towards nucleophiles and potential applications in drug design.

Recent studies have highlighted the potential of 3-(2,2-dimethylthiolan-3-yl)prop-2-enal as a precursor in the synthesis of bioactive compounds. Researchers have explored its ability to undergo various transformations, such as oxidation and condensation reactions, to yield complex molecules with therapeutic potential. For instance, its aldehyde group can be converted into a carboxylic acid or ester, expanding its utility in medicinal chemistry.

The synthesis of 3-(2,2-dimethylthiolan-3-yl)prop-2-enal typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of an appropriate thioester or thioamide derivative under acidic or basic conditions. The resulting thiolane ring is then functionalized to introduce the aldehyde group at the desired position.

From an analytical perspective, 3-(2,2-dimethylthiolan-3-yl)prop-2-enal has been thoroughly characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These analyses have confirmed its molecular structure and provided insights into its electronic properties. Additionally, mass spectrometry has been employed to determine its molecular weight and fragmentation patterns.

One of the most promising applications of 3-(2,2-dimethylthiolan-3-yl)prop-2-enal lies in its potential as a building block for drug discovery. Its sulfur-containing ring contributes to its stability and bioavailability, making it an attractive candidate for developing new pharmaceutical agents. Recent research has focused on its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases.

In terms of environmental impact, 3-(2,2-dimethylthiolan-3-yl)prop-2-enal has been shown to degrade under certain conditions, reducing concerns about long-term persistence in ecosystems. However, further studies are required to fully understand its environmental fate and toxicity profile.

The development of efficient synthetic routes for 3-(2,2-dimethylthiolan-3-yl)prop-2-enal remains an active area of research. Scientists are exploring catalytic methods and green chemistry approaches to minimize waste and improve yields. These advancements are expected to enhance the scalability of production processes for industrial applications.

In conclusion, 3-(